Cas no 1364837-16-0 (2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile)

2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile structure
1364837-16-0 structure
Product Name:2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile
CAS No:1364837-16-0
MF:C13H17FN4
MW:248.299285650253
CID:1105318
PubChem ID:67585835
Update Time:2025-04-20

2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile
    • 2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)Benzonitrile
    • DA-27720
    • SCHEMBL8437165
    • 1364837-16-0
    • Inchi: 1S/C13H17FN4/c1-17(2)12-8-13(11(14)7-10(12)9-15)18-5-3-16-4-6-18/h7-8,16H,3-6H2,1-2H3
    • InChI Key: AYDDYHGFNQPHCJ-UHFFFAOYSA-N
    • SMILES: FC1=CC(C#N)=C(C=C1N1CCNCC1)N(C)C

Computed Properties

  • Exact Mass: 248.14372472g/mol
  • Monoisotopic Mass: 248.14372472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.3Ų

2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile Related Literature

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD